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Compound of Interest

Compound Name: Bet-IN-19

Cat. No.: B12368067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and use

of Bet-IN-19 stock solutions using Dimethyl Sulfoxide (DMSO). Bet-IN-19 is a potent inhibitor

of the Bromodomain and Extra-Terminal (BET) family of proteins, which are key regulators of

gene transcription.

Overview and Specifications
Bet-IN-19 is a small molecule inhibitor that targets the bromodomains of BET proteins (BRD2,

BRD3, BRD4, and BRDT), preventing their interaction with acetylated histones.[1] This action

modulates the transcription of key oncogenes and inflammatory genes, such as c-myc and IL-

6, making it a valuable tool for research in oncology and inflammation.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for Bet-IN-19.
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Property Value Notes

Molecular Weight 333.39 g/mol -

Formula C₁₉H₁₉N₅O -

Appearance Off-white to light yellow solid -

Solubility in DMSO 100 mg/mL (299.95 mM)

Ultrasonic treatment may be

needed. Use of new,

anhydrous DMSO is

recommended.[2]

IC₅₀ (c-myc activity) ≤0.3 µM (in MV4-11 cells) [2]

IC₅₀ (hIL-6 mRNA) ≤0.3 µM [2]

IC₅₀ (BRD4 binding) ≤0.3 µM [2]

Storage Conditions Duration Notes

Powder 3 years at -20°C [3]

DMSO Stock Solution 6 months at -80°C [2][3]

DMSO Stock Solution 1 month at -20°C [2][3]

Signaling Pathway of BET Inhibition
BET proteins are epigenetic "readers" that bind to acetylated lysine residues on histone tails.

This binding recruits transcriptional machinery to specific gene promoters and enhancers,

activating transcription. Bet-IN-19 competitively binds to the bromodomains of BET proteins,

displacing them from chromatin and thereby downregulating the expression of target genes.
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Figure 1. Mechanism of action for Bet-IN-19 as a BET inhibitor.

Experimental Protocols
Preparation of a 10 mM Bet-IN-19 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Bet-IN-19.

Materials:

Bet-IN-19 powder (MW: 333.39 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[2]

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic water bath (optional)

Calibrated analytical balance and weighing paper

Pipettes and sterile tips
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Procedure:

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

minimize water absorption.[2]

Weigh Bet-IN-19: Accurately weigh out 1 mg of Bet-IN-19 powder.

Calculation: To prepare a 10 mM stock solution from 1 mg of Bet-IN-19:

Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Molarity (mol/L))

Volume (L) = 0.001 g / (333.39 g/mol * 0.010 mol/L) = 0.00029995 L

Volume (µL) = 299.95 µL

Dissolution: Add 299.95 µL of anhydrous DMSO to the vial containing the 1 mg of Bet-IN-19.

[2]

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Sonication (if necessary): If precipitation or incomplete dissolution is observed, place the vial

in an ultrasonic water bath for 5-10 minutes to aid dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile cryovials.[3]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2][3]

Dilution of Bet-IN-19 Stock for Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution for use in cellular

experiments. It is critical to maintain the final DMSO concentration in the cell culture medium

below 0.5% to prevent cytotoxicity.[3]

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM Bet-IN-19 stock solution at room temperature.
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Intermediate Dilution: Perform an intermediate dilution of the stock solution in cell culture

medium. For example, to prepare a 100 µM working solution from a 10 mM stock, dilute the

stock 1:100 in sterile cell culture medium.

Serial Dilutions: Perform subsequent serial dilutions from the intermediate stock using cell

culture medium to achieve the desired final concentrations for your experiment.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of Bet-IN-19 used in the experiment.[3]

Cell Treatment: Add the diluted Bet-IN-19 solutions and the vehicle control to your cell

cultures.

Experimental Workflow Example
The following diagram illustrates a typical workflow for a cell-based assay using a Bet-IN-19
DMSO stock solution.
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Figure 2. General workflow for using Bet-IN-19 in cell-based assays.
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Important Considerations
DMSO Hygroscopicity: DMSO is highly hygroscopic. Use newly opened or properly stored

anhydrous DMSO to ensure maximum solubility of Bet-IN-19.[2]

Compound Precipitation: When diluting the DMSO stock in aqueous solutions like cell culture

media, perform the dilution in a stepwise manner to prevent the compound from

precipitating.[3]

Safety Precautions: DMSO can facilitate the absorption of substances through the skin.

Always wear appropriate personal protective equipment (PPE), including gloves, when

handling DMSO and Bet-IN-19 solutions.

Stability: Avoid multiple freeze-thaw cycles of the stock solution as this can affect its stability

and efficacy.[3] Aliquoting is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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